Cas no 4405-27-0 (3-Butenoic acid,2,2-dimethyl-4-phenyl-)

• Product Name: 3-Butenoic acid,2,2-dimethyl-4-phenyl-
• CAS No: 4405-27-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 332148
• PubChem ID: 327671
• Update Time: 2025-04-19

3-Butenoic acid,2,2-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid,2,2-dimethyl-4-phenyl-
• (E)-2,2-dimethyl-4-phenyl-but-3-enoic acid
• 2,2-dimethyl-4-phenylbut-3-enoic acid
• 2,2-Dimethyl-4-phenyl-3-butenoic Acid
• 2,2-dimethyl-4-phenyl-but-3-enoic acid
• 2,2-Dimethyl-4-phenyl-but-3-ensaeure
• 2,2-Dimethyl-4-phenyl-but-3-en-saeure
• AC1L710N
• AG-F-55146
• CTK4I7956
• CTK8I7531
• 4405-27-0
• DTXSID30316464

• Inchi： 1S/C12H14O2/c1-12(2,11(13)14)9-8-10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)
• InChI Key： AQDYAWVKFNARNE-UHFFFAOYSA-N
• SMILES： OC(C(C=CC1C=CC=CC=1)(C)C)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 329°Cat760mmHg
• Flash Point: 226°C
• Refractive Index: 1.573
• PSA: 37.3
• LogP: 2.81060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes